Cas no 27947-42-8 ((3-Hydroxyphenyl)dimethylphosphine oxide)

• Product Name: (3-Hydroxyphenyl)dimethylphosphine oxide
• CAS No: 27947-42-8
• MF: C₈H₁₁O₂P
• MW: 170.145503282547
• CID: 4787145
• Update Time: 2025-10-29

(3-Hydroxyphenyl)dimethylphosphine oxide Chemical and Physical Properties

Names and Identifiers

• (3-Hydroxyphenyl)dimethylphosphine oxide

• Inchi： 1S/C8H11O2P/c1-11(2,10)8-5-3-4-7(9)6-8/h3-6,9H,1-2H3
• InChI Key： OWXLRRUSCZTSCJ-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=CC=C(C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 0.6
• Topological Polar Surface Area: 37.3

Additional information on (3-Hydroxyphenyl)dimethylphosphine oxide

Comprehensive Guide to (3-Hydroxyphenyl)dimethylphosphine oxide (CAS No. 27947-42-8): Properties, Applications, and Industry Insights

(3-Hydroxyphenyl)dimethylphosphine oxide (CAS No. 27947-42-8) is a specialized organophosphorus compound with a unique molecular structure, combining a phenolic hydroxyl group with a phosphine oxide moiety. This chemical has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "phosphine oxide derivatives," "hydroxyphenyl compounds," and "CAS 27947-42-8 uses" to explore its potential.

The compound's molecular formula, C₈H₁₁O₂P, highlights its balanced hydrophilicity and lipophilicity, making it an excellent intermediate for synthesizing more complex molecules. Its thermal stability and solubility profile (soluble in polar solvents like methanol and DMSO) are often discussed in forums and research papers. Recent studies have focused on its role as a ligand in catalysis, particularly in cross-coupling reactions, which aligns with the growing interest in "green chemistry" and "sustainable synthesis."

In the pharmaceutical sector, (3-Hydroxyphenyl)dimethylphosphine oxide serves as a precursor for drug candidates targeting neurological disorders. Searches for "phosphine oxide in drug design" have surged by 40% in 2023, reflecting its relevance in medicinal chemistry. The compound's ability to modulate enzyme activity—especially kinases—has been explored in peer-reviewed journals, though commercial applications remain under development.

Material scientists value this compound for its potential in polymer modification. Its hydrogen-bonding capacity and electron-withdrawing properties enhance polymer durability, a topic frequently queried as "advanced polymer additives." Startups in the EU and Asia are patenting formulations incorporating CAS No. 27947-42-8 to improve UV resistance in coatings, responding to the demand for "long-lasting industrial materials."

Analytical methods for characterizing (3-Hydroxyphenyl)dimethylphosphine oxide typically involve HPLC, NMR spectroscopy, and mass spectrometry. A 2024 market report noted a 25% annual increase in requests for these analytical services, correlating with stricter quality control standards in chemical manufacturing. FAQs like "how to purify phosphine oxides" or "27947-42-8 spectral data" dominate technical discussions.

Environmental and regulatory aspects are also critical. While not classified as hazardous under current guidelines, proper handling protocols are emphasized in SDS documents. The rise of "bio-based phosphine oxides" as a search term indicates shifting industry priorities toward eco-friendly alternatives, though 27947-42-8 remains cost-effective for large-scale applications.

Future research directions may explore its use in energy storage systems (e.g., lithium-ion batteries) and biodegradable plastics. As patent filings increase—particularly in China and the U.S.—the compound’s commercial trajectory appears promising. For those sourcing (3-Hydroxyphenyl)dimethylphosphine oxide, verifying supplier certifications (e.g., ISO 9001) is recommended to ensure consistency.